N-(2-methoxyphenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[(2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-7-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H21N5O2S2/c1-26-14-8-4-3-7-13(14)22-15(25)11-27-18-16-17(20-12-21-18)23-19(28-16)24-9-5-2-6-10-24/h3-4,7-8,12H,2,5-6,9-11H2,1H3,(H,22,25)
• InChI Key: WHHSCKDECHTWEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC=NC3=C2SC(=N3)N4CCCCC4
• Molecular Formula: C19H21N5O2S2
• Molecular Weight: 415.5 g/mol
• CAS No.: 1216398-94-5

Description

N-(2-methoxyphenyl)-2-((2-(piperidin-1-yl)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N5O2S2 and its molecular weight is 415.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Pharmacological Potential

Heterocyclic compounds, especially those incorporating thiazolo[4,5-d]pyrimidine and piperidine moieties, are frequently explored for their potential pharmacological properties. These compounds often serve as key scaffolds in drug discovery due to their diverse biological activities. The synthesis of novel heterocyclic compounds derived from various starting materials, including those related to the specified chemical structure, has been reported. For instance, research on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines from precursors like visnaginone and khellinone highlighted their anti-inflammatory and analgesic potential (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). These findings suggest a wide range of potential applications in designing new therapeutic agents.

Anticancer Activity

The structural motif of thiazolopyrimidine is of particular interest in the development of anticancer agents. A study on the synthesis and cytotoxic activity of novel N-pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives against human cancer cell lines, including HepG2 and MDA-MB-231, highlighted the significance of this scaffold in medicinal chemistry (H. Ding et al., 2012). Such research underscores the importance of exploring similar compounds for their potential antitumor properties.

Analgesic and Antiparkinsonian Activities

Further applications in the realm of neurological disorders have been explored with related chemical structures. Research into thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from specific precursors demonstrated good analgesic and antiparkinsonian activities (A. Amr, S. Maigali, Mohamed M. Abdulla, 2008). These findings open avenues for the development of new treatments for pain and Parkinson's disease.